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Compound of Interest

Compound Name: 1-Iodoundecane

Cat. No.: B118513 Get Quote

Essential Safety and Handling Guide for 1-
Iodoundecane
This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Iodoundecane (CAS: 4282-44-4), designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for ensuring personal safety

and regulatory compliance in the laboratory.

Chemical and Hazard Identification
1-Iodoundecane is a combustible liquid that can cause skin and serious eye irritation, and may

also lead to respiratory irritation.[1] It is crucial to handle this chemical with appropriate safety

measures to prevent exposure.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and hazard properties of 1-
Iodoundecane and its close structural analogs.

Table 1: Physical and Chemical Properties of 1-Iodoundecane
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Property Value

Molecular Formula C₁₁H₂₃I[1]

Molecular Weight 282.20 g/mol [1]

Appearance Liquid

Boiling Point 125-130 °C @ 5 mmHg

Density 1.22 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

| Incompatibilities | Strong oxidizing agents, Strong bases[2] |

Table 2: Hazard Identification and GHS Classifications

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2[1][2][3]
H315: Causes skin
irritation[1]

Eye Irritation Category 2[1][2][3]
H319: Causes serious eye

irritation[1]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (Respiratory system)[2][3] |

H335: May cause respiratory irritation[1] |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 1-Iodoundecane. The

following equipment must be used.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation
Rationale and Best
Practices

Eyes/Face

Chemical safety goggles
conforming to OSHA 29
CFR 1910.133 or European
Standard EN166. A face
shield is recommended if
there is a splash risk.[2]

To protect against serious
eye irritation from
splashes or vapors.
Contact lenses are not
recommended.[4]

Hands

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber)

inspected for integrity before

each use.[5]

To prevent direct skin contact

and subsequent irritation.

Contaminated gloves must be

disposed of properly.

Body

A flame-retardant lab coat or

appropriate protective clothing

to prevent skin exposure.

To protect skin from accidental

splashes and contamination.

| Respiratory | A NIOSH/MSHA-approved respirator is required if exposure limits are exceeded

or if irritation is experienced.[2] Use only in a well-ventilated area, preferably a chemical fume

hood.[2][5] | To protect against inhalation of vapors which may cause respiratory irritation. |

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for safely managing 1-Iodoundecane in the laboratory.

Step 1: Preparation and Engineering Controls

Ensure that an eyewash station and safety shower are readily accessible and in working

order.[2][5]

Conduct all transfers and manipulations of 1-Iodoundecane inside a certified chemical fume

hood to minimize vapor inhalation.[5]

Keep the container tightly closed when not in use to prevent vapor release.[2]

Store the chemical in a dry, cool, and well-ventilated place, protected from direct sunlight.[2]
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Step 2: Donning PPE

Before handling the chemical, put on all required PPE as detailed in Table 3. Ensure your lab

coat is fully buttoned and gloves are worn over the cuffs of the sleeves.

Step 3: Chemical Handling

Avoid direct contact with skin, eyes, and clothing.[2]

Avoid breathing vapors or mist.[2]

Use grounded and bonded containers when transferring material to prevent static discharge.

Wash hands thoroughly after handling the chemical.[2]

Step 4: Post-Handling Decontamination and Doffing PPE

Wipe down the work surface and any contaminated equipment with an appropriate solvent.

Remove gloves using the proper technique to avoid skin contact with the outer surface and

dispose of them in the designated hazardous waste container.

Remove your lab coat and store it appropriately.

Wash your hands again thoroughly with soap and water.

Disposal Plan
Proper disposal of 1-Iodoundecane and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

Collect all waste containing 1-Iodoundecane, including contaminated materials and rinsate,

in a designated and properly sealed hazardous waste container.

Do not dispose of 1-Iodoundecane down the drain or in general laboratory trash.[5]

Step 2: Container Labeling
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Clearly label the waste container with "Hazardous Waste: 1-Iodoundecane".

Include appropriate hazard pictograms (e.g., irritant).

Indicate the date when waste was first added to the container.

Step 3: Storage of Waste

Store the sealed waste container in a designated, secure secondary containment area.

If available, store in an approved flammable storage cabinet.

Step 4: Empty Container Disposal

Thoroughly empty all contents from the original 1-Iodoundecane container.

Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect all rinsate as chemical waste and add it to the designated 1-Iodoundecane waste

container.[6]

After rinsing, obliterate, remove, or thoroughly deface the label on the empty container

before disposal in accordance with institutional guidelines for rinsed glass or plastic.[6]

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

collection and disposal of the hazardous waste.

The final disposal must be carried out by a licensed hazardous waste disposal company.[6]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for safely managing 1-Iodoundecane in

the laboratory, from preparation to final disposal.
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Step 1: Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Assemble materials

Step 2: Don PPE
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Proceed to handling

Step 3: Chemical Handling
- Work within fume hood

- Avoid contact and inhalation
- Keep container closed

Ready for experiment

Step 4: Decontamination
- Clean workspace
- Collect all waste

Experiment complete

Step 5: Doff PPE
- Remove gloves correctly

- Remove lab coat
- Wash hands thoroughly

Cleanup finished

Step 6: Waste Disposal
- Segregate and label waste

- Store in secondary containment
- Contact EHS for pickup

End of procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b118513?utm_src=pdf-body-img
https://www.benchchem.com/product/b118513?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Undecane, 1-iodo- | C11H23I | CID 20276 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. operations.ok.ubc.ca [operations.ok.ubc.ca]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
Iodoundecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118513#personal-protective-equipment-for-handling-
1-iodoundecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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